Cas no 2223068-52-6 (Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate)

• Product Name: Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate
• CAS No: 2223068-52-6
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 6544066
• PubChem ID: 136589313
• Update Time: 2025-06-27

Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate
• 2223068-52-6
• AKOS034825646
• EN300-26577083
• Z3081381186
• methyl (3S)-3-(2-chloroacetamido)-3-(naphthalen-2-yl)propanoate

• Inchi： 1S/C16H16ClNO3/c1-21-16(20)9-14(18-15(19)10-17)13-7-6-11-4-2-3-5-12(11)8-13/h2-8,14H,9-10H2,1H3,(H,18,19)/t14-/m0/s1
• InChI Key： MILAXJIEQMYNIK-AWEZNQCLSA-N
• SMILES： ClCC(N[C@@H](CC(=O)OC)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate

Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate: A Comprehensive Overview

Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate, with the CAS registry number 2223068-52-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a naphthalene ring system, a chiral center, and a chloroacetyl group. These structural features contribute to its potential applications in drug development and chemical synthesis.

The compound's name can be broken down into several key components. The naphthalen-2-yl moiety refers to the naphthalene ring system, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The (3S) designation indicates the stereochemistry at the third carbon atom, which is crucial for determining the compound's biological activity and selectivity. The presence of a chloroacetyl group suggests that this compound may exhibit some level of reactivity or bioavailability due to the electron-withdrawing nature of the chlorine atom.

Recent studies have highlighted the potential of Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for the treatment of inflammatory conditions such as arthritis and asthma.

In addition to its pharmacological properties, the synthesis of this compound has also been a topic of interest among chemists. The construction of the chiral center and the integration of the naphthalene ring system into the molecule present unique challenges that require innovative synthetic strategies. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled researchers to achieve high yields and excellent enantiomeric excess in the production of this compound. These developments are critical for ensuring its scalability and applicability in large-scale manufacturing.

The structural complexity of Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate also makes it an attractive target for computational studies. Researchers have employed molecular docking simulations and quantum mechanical calculations to investigate its binding interactions with various biological targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts aimed at enhancing its potency and selectivity.

Furthermore, the environmental impact of this compound has been a subject of recent research. Scientists have examined its biodegradability and toxicity profiles to assess its potential risks to ecosystems and human health. Preliminary data indicate that under certain conditions, this compound can undergo rapid degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, Methyl (3S)-3-[(2-chloroacetyl)amino]-3-naphthalen-2-ylpropanoate represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and environmental science. Its unique structure, coupled with its promising biological properties, positions it as a valuable tool for advancing our understanding of drug design and chemical synthesis.